Cas no 2172492-82-7 (4-{2-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylbutanamido}-2-methoxybutanoic acid)

• Product Name: 4-{2-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylbutanamido}-2-methoxybutanoic acid
• CAS No: 2172492-82-7
• MF: C₂₇H₃₄N₂O₆
• MW: 482.568667888641
• CID: 6246425
• PubChem ID: 165822307
• Update Time: 2025-11-05

4-{2-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylbutanamido}-2-methoxybutanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-{2-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylbutanamido}-2-methoxybutanoic acid
• 2172492-82-7
• EN300-1524891
• 4-{2-ethyl-2-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]butanamido}-2-methoxybutanoic acid

• Inchi： 1S/C27H34N2O6/c1-4-27(5-2,25(32)28-15-14-23(34-3)24(30)31)17-29-26(33)35-16-22-20-12-8-6-10-18(20)19-11-7-9-13-21(19)22/h6-13,22-23H,4-5,14-17H2,1-3H3,(H,28,32)(H,29,33)(H,30,31)
• InChI Key： AGPFUUBWRGPCEL-UHFFFAOYSA-N
• SMILES： O(C(NCC(C(NCCC(C(=O)O)OC)=O)(CC)CC)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 482.24168681g/mol
• Monoisotopic Mass: 482.24168681g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 35
• Rotatable Bond Count: 13
• Complexity: 703
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 114Ų

Additional information on 4-{2-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylbutanamido}-2-methoxybutanoic acid

Comprehensive Analysis of 4-{2-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylbutanamido}-2-methoxybutanoic acid (CAS No. 2172492-82-7)

The compound 4-{2-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylbutanamido}-2-methoxybutanoic acid (CAS No. 2172492-82-7) is a highly specialized Fmoc-protected amino acid derivative widely utilized in peptide synthesis and bioconjugation. Its unique structure, featuring a 2-methoxybutanoic acid backbone and an Fmoc-protected amine, makes it invaluable in solid-phase peptide synthesis (SPPS). Researchers and pharmaceutical developers frequently search for this compound due to its role in creating peptide-based therapeutics, a rapidly growing field driven by advancements in precision medicine and targeted drug delivery.

In recent years, the demand for custom peptide synthesis has surged, particularly in areas like cancer research, immunotherapy, and neuroscience. The Fmoc group in 4-{2-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylbutanamido}-2-methoxybutanoic acid ensures efficient deprotection during synthesis, a critical factor for high-yield peptide production. This aligns with the industry's focus on green chemistry and sustainable synthesis methods, as the Fmoc strategy minimizes harsh reaction conditions compared to older Boc-based approaches.

The 2-methoxybutanoic acid moiety in this compound introduces unique steric and electronic properties, enabling the design of peptides with enhanced metabolic stability and bioavailability. These characteristics are highly sought after in drug discovery, where improving peptide pharmacokinetics remains a key challenge. Online searches for terms like "peptide stability enhancement" and "Fmoc-amino acid applications" reflect the growing interest in such modified building blocks.

From a technical perspective, CAS No. 2172492-82-7 represents an important tool for structure-activity relationship (SAR) studies. Its branched alkyl chain (2-ethyl-2-methylbutanamido) contributes to increased hydrophobicity, which can influence peptide membrane permeability—a hot topic in blood-brain barrier (BBB) penetration research. Pharmaceutical scientists frequently investigate how such modifications affect peptide-drug interactions, as evidenced by rising search volumes for "peptide modification techniques" and "amino acid analogs in drug design".

Quality control of 4-{2-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylbutanamido}-2-methoxybutanoic acid involves rigorous HPLC analysis and mass spectrometry verification, ensuring compliance with GMP standards for pharmaceutical intermediates. The compound's storage typically requires protection from light at -20°C, a detail often queried by laboratory technicians managing peptide synthesis workflows. Recent forum discussions highlight growing interest in "long-term stability of Fmoc-amino acids" and "best practices for handling sensitive reagents".

In the context of combinatorial chemistry, this compound enables the creation of diverse peptide libraries for high-throughput screening. Its application extends to developing peptide-based biosensors and diagnostic tools, areas gaining traction due to increased funding for personalized medicine initiatives. Search engine data shows spikes in queries about "peptides in diagnostic applications" and "Fmoc chemistry in microarray fabrication", underscoring its multidisciplinary relevance.

The synthetic versatility of CAS No. 2172492-82-7 makes it particularly valuable for constructing constrained peptides through side-chain modification. This capability addresses the pharmaceutical industry's need for peptide therapeutics with improved target specificity and reduced off-target effects—a concern frequently raised in discussions about next-generation biologics. Analytical techniques like circular dichroism (CD) and NMR spectroscopy are commonly employed to study the conformational impact of incorporating this modified amino acid.

From a commercial standpoint, suppliers of 4-{2-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylbutanamido}-2-methoxybutanoic acid emphasize its high purity grades (typically ≥95% by HPLC) and consistent batch-to-batch reproducibility. These quality parameters are crucial for researchers engaged in regulatory submission processes, where CMC documentation requires detailed characterization of all synthetic intermediates. The compound's pricing and availability are common search topics among procurement specialists in biotech startups and academic core facilities.

Looking forward, the role of specialized amino acid derivatives like CAS No. 2172492-82-7 will likely expand with advancements in peptide drug formulation technologies. Emerging trends such as oral peptide delivery systems and cell-penetrating peptides (CPPs) may drive further innovation in non-natural amino acid design. The compound's structural features position it as a valuable asset in addressing these challenges, making it a subject of ongoing research and development across the global peptide therapeutics landscape.